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Compound of Interest

Compound Name: Nlrp3-IN-8

Cat. No.: B12406888 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
The NLRP3 inflammasome is a critical component of the innate immune system, playing a key

role in the response to both pathogenic microbes and endogenous danger signals.

Dysregulation of the NLRP3 inflammasome is implicated in a wide range of inflammatory

diseases. NLRP3-IN-8 is an orally active and direct inhibitor of the NLRP3 inflammasome. It

functions by blocking the crucial interactions between NLRP3, NEK7 (NIMA-related kinase 7),

and the adaptor protein ASC (apoptosis-associated speck-like protein containing a CARD),

thereby preventing inflammasome assembly and subsequent inflammatory signaling.[1] Proper

preparation of a stock solution is the first critical step for accurate and reproducible in vitro and

in vivo studies. This document provides a detailed protocol for the preparation, storage, and

handling of an NLRP3-IN-8 stock solution.

Chemical and Physical Properties
Quantitative data for NLRP3-IN-8 are summarized in the table below for easy reference. This

information is essential for calculating the required mass for stock solution preparation and for

understanding the compound's basic characteristics.
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Parameter Value Reference

Molecular Formula C₂₃H₂₀N₂O₆ [2]

Molecular Weight 420.41 g/mol [1][2]

CAS Number 2768650-56-0 [1][2]

IC₅₀ (against IL-1β) 1.23 µM [1][2]

Recommended Solvent Dimethyl Sulfoxide (DMSO)
Inferred from common lab

practice[3][4][5]

Storage (Powder) -20°C for up to 3 years [6]

Storage (Stock Solution) -80°C for up to 1 year [6]

Mechanism of Action: NLRP3 Inflammasome
Pathway
The activation of the NLRP3 inflammasome is a two-step process. The first "priming" signal,

often initiated by microbial components like LPS, leads to the upregulation of NLRP3 and pro-

IL-1β via the NF-κB pathway. The second "activation" signal, triggered by a diverse array of

stimuli such as ATP, crystalline substances, or potassium efflux, induces a conformational

change in NLRP3. This allows it to recruit NEK7 and oligomerize, forming a scaffold for the

adaptor protein ASC. ASC then recruits pro-caspase-1, leading to its auto-activation. Active

caspase-1 cleaves pro-inflammatory cytokines IL-1β and IL-18 into their mature forms and

cleaves Gasdermin D (GSDMD) to induce pyroptosis, an inflammatory form of cell death.[7][8]

NLRP3-IN-8 exerts its inhibitory effect by directly interfering with the assembly of the

inflammasome complex, specifically by blocking the NLRP3-NEK7 and NLRP3-ASC

interactions.[1]
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Signal 1: Priming Signal 2: Activation

Inflammasome Assembly

Effector Functions
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TLR / Cytokine-R

NF-κB Activation

↑ NLRP3 & Pro-IL-1β
Transcription

ATP, Toxins,
K+ Efflux, Crystals

Inactive NLRP3

Active NLRP3-NEK7

NEK7

ASC Adaptor

Pro-Caspase-1

NLRP3 Inflammasome
Complex

Active Caspase-1

IL-1β Release Pyroptosis

NLRP3-IN-8

Blocks Assembly
(NLRP3-NEK7 & NLRP3-ASC

Interaction)
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Start

1. Equilibrate Powder
to Room Temperature

2. Weigh 4.20 mg
NLRP3-IN-8

3. Add 1 mL DMSO

4. Vortex Until
Completely Dissolved

5. Aliquot into
Single-Use Volumes

6. Store Aliquots
at -80°C

Ready for Use

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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